5-Bromo-2-methoxy-4-methyl-4'-methylbenzophenone

• Molecular Formula: C16H15BrO2
• Molecular Weight: 319.19 g/mol
• IUPAC Name: (5-bromo-2-methoxy-4-methylphenyl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C16H15BrO2/c1-10-4-6-12(7-5-10)16(18)13-9-14(17)11(2)8-15(13)19-3/h4-9H,1-3H3
• InChI Key: JNTSJKUAGWUDRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C=C(C(=C2)Br)C)OC

Description

5-Bromo-2-methoxy-4-methyl-4'-methylbenzophenone is a useful research compound. Its molecular formula is C16H15BrO2 and its molecular weight is 319.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Employing the same general procedure as for the preparation 5-bromo-2-methoxy-4'-methylbenzophenone (Compound H), 780 mg (3.9 mmol) of 4-bromo-1-methoxy-3-methylbenzene (Compound E) was converted into the title compound using 260 mg (1.9 mmol) of aluminum chloride, 0.6 mL (0.7 g, 4.7 mmol) of p-toluoyl chloride and 17 mL of dichloromethane. Purification by flash chromatography (silica, 5% ethyl acetate in hexane) gave the title compound as a white solid.